Cas no 96129-29-2 (3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-)

• Product Name: 3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
• CAS No: 96129-29-2
• MF: C₂₆H₅₀O₈
• MW: 490.670409679413
• CID: 2819635
• PubChem ID: 10255029
• Update Time: 2025-04-21

3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
• 96129-29-2
• DTXSID70437369

• Inchi： 1S/C26H50O8/c1-3-5-7-9-11-13-15-23(25(27)28)33-21-19-31-17-18-32-20-22-34-24(26(29)30)16-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3,(H,27,28)(H,29,30)
• InChI Key： OUYMNRGPSGBPAO-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC(C(=O)O)CCCCCCCC)C(C(=O)O)CCCCCCCC

Computed Properties

• Exact Mass: 490.35056855Da
• Monoisotopic Mass: 490.35056855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 27
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 112Ų